Cas no 2228402-75-1 (2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine)

2,2-Difluoro-3-(2-methylpyridin-4-yl)propan-1-amine is a fluorinated amine derivative featuring a 2-methylpyridin-4-yl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural properties, combining a difluorinated carbon chain with a heteroaromatic pyridine moiety. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the pyridine ring contributes to potential binding interactions in biological systems. Its well-defined molecular structure makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of bioactive compounds. The compound is typically characterized by high purity and consistent quality, ensuring reliability for research applications.

2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine structure

2228402-75-1 structure

Product Name:2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine

CAS No:2228402-75-1

MF:C₉H₁₂F₂N₂

MW:186.201788902283

CID:5928393

PubChem ID:165851104

Update Time:2025-05-19

2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine
- 2228402-75-1
- EN300-1974032
- Inchi： 1S/C9H12F2N2/c1-7-4-8(2-3-13-7)5-9(10,11)6-12/h2-4H,5-6,12H2,1H3
- InChI Key： PMBKJAFQOOTOOF-UHFFFAOYSA-N
- SMILES： FC(CN)(CC1C=CN=C(C)C=1)F

Computed Properties

Exact Mass: 186.09685472g/mol
Monoisotopic Mass: 186.09685472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.9Å²

2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1974032-0.05g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	0.05g	$1344.0	2023-09-16
Enamine	EN300-1974032-0.1g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	0.1g	$1408.0	2023-09-16
Enamine	EN300-1974032-0.25g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	0.25g	$1472.0	2023-09-16
Enamine	EN300-1974032-0.5g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	0.5g	$1536.0	2023-09-16
Enamine	EN300-1974032-1.0g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	1g	$1599.0	2023-05-27
Enamine	EN300-1974032-2.5g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	2.5g	$3136.0	2023-09-16
Enamine	EN300-1974032-5.0g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	5g	$4641.0	2023-05-27
Enamine	EN300-1974032-10.0g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	10g	$6882.0	2023-05-27
Enamine	EN300-1974032-1g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	1g	$1599.0	2023-09-16
Enamine	EN300-1974032-5g	2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine	2228402-75-1	5g	$4641.0	2023-09-16

2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine Related Literature

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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Additional information on 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine

Exploring the Potential of 2,2-Difluoro-3-(2-methylpyridin-4-yl)propan-1-amine (CAS No. 2228402-75-1) in Modern Chemistry

The compound 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine (CAS No. 2228402-75-1) is gaining attention in the field of organic chemistry due to its unique structural features and potential applications. This molecule, characterized by its difluoro and pyridine moieties, offers a versatile platform for drug discovery and material science. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates and bioactive molecules.

One of the key reasons for the growing interest in 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine is its potential in medicinal chemistry. The presence of the 2-methylpyridin-4-yl group enhances its binding affinity to biological targets, making it a candidate for the development of central nervous system (CNS) drugs. Recent studies have explored its utility in designing neuromodulators and enzyme inhibitors, addressing conditions such as neurodegenerative diseases and metabolic disorders.

In addition to its pharmaceutical applications, CAS No. 2228402-75-1 is also being investigated for its use in agrochemicals. The difluoro group imparts stability and bioavailability, which are critical for crop protection agents. This aligns with the current global focus on sustainable agriculture and the need for eco-friendly pesticides. Companies are leveraging this compound to develop next-generation solutions that minimize environmental impact while maximizing efficacy.

The synthesis of 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine involves advanced fluorination techniques and catalytic processes, which are topics of high interest in modern chemistry. Researchers are optimizing these methods to improve yield and scalability, addressing challenges such as regioselectivity and reaction efficiency. These advancements are crucial for meeting the demands of industrial-scale production.

From a market perspective, the demand for CAS No. 2228402-75-1 is expected to rise, driven by its applications in drug development and agricultural chemistry. The compound's versatility makes it a valuable asset for contract research organizations (CROs) and pharmaceutical companies. As the industry shifts toward precision medicine and sustainable agrochemicals, this molecule is poised to play a pivotal role.

For those seeking high-purity 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine, it is essential to collaborate with reputable suppliers who adhere to stringent quality control standards. The compound's stability and reactivity require careful handling and storage, emphasizing the need for reliable chemical sourcing and logistics solutions.

In summary, 2,2-difluoro-3-(2-methylpyridin-4-yl)propan-1-amine (CAS No. 2228402-75-1) represents a promising avenue for innovation in multiple scientific domains. Its applications in pharmaceuticals, agrochemicals, and material science highlight its broad utility. As research continues to uncover new possibilities, this compound is set to become a cornerstone of modern chemical innovation.